5-azido-1-methyl-1H-1,2,3-triazole

• IUPAC Name: 5-azido-1-methyltriazole
• InChI: InChI=1S/C3H4N6/c1-9-3(6-7-4)2-5-8-9/h2H,1H3
• InChI Key: CWWQVJPYBSSFLP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=N1)N=[N+]=[N-]
• Molecular Formula: C3H4N6
• Molecular Weight: 124.10 g/mol

Description

5-azido-1-methyl-1H-1,2,3-triazole is a compound with the molecular formula C3H4N6. It is a type of triazole, a class of five-membered heterocyclic compounds containing two carbon and three nitrogen atoms. Triazoles are known for their excellent properties and are intensely investigated by synthetic chemists.

Synthesis Analysis

The synthesis of 1,2,3-triazoles, including 5-azido-1-methyl-1H-1,2,3-triazole, has been a subject of research for many years. Various synthetic routes have been used, involving different metal catalysts such as Cu, Ni, Ru, Ir, Rh, Pd, Au, Ag, Zn, and Sm.

Molecular Structure Analysis

The molecular structure of 5-azido-1-methyl-1H-1,2,3-triazole consists of three nitrogens and two carbons. All five atoms are sp2-hybridized. One N atom is pyrrole kind, and the other two atoms are pyridine kind.

Physical And Chemical Properties Analysis

5-azido-1-methyl-1H-1,2,3-triazole has a molecular weight of 124.10 g/mol. It has a topological polar surface area of 45.1 Ų and a complexity of 137. It has no hydrogen bond donor count and a hydrogen bond acceptor count of 4.

Scientific Research Applications

Drug Discovery

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Organic Synthesis

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Polymer Chemistry

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Supramolecular Chemistry

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Bioconjugation

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Chemical Biology

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Fluorescent Imaging

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Materials Science

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Future Directions

Triazoles, including 5-azido-1-methyl-1H-1,2,3-triazole, are expected to continue to be a focus of research due to their excellent properties and potential for various applications. The introduction of greater structural diversity to substances like 5-azido-1-methyl-1H-1,2,3-triazole is a promising strategy to delay the onset of resistance.

Mechanism of Action

Target of Action

Triazole compounds are known to interact with a variety of enzymes and receptors due to their unique structure .

Mode of Action

It’s known that triazole compounds can form a variety of non-covalent bonds with enzymes and receptors, inducing broad-spectrum biological activities

Biochemical Pathways

Triazole compounds are known to have a significant application value in various fields, such as agrochemistry and material chemistry . They also exhibit broad biological activities, such as anticancer, antituberculosis, antibacterial, and anti-HIV . The exact pathways and their downstream effects would require further investigation.

Result of Action

Compounds containing a triazole structure have been found to exhibit a wide range of biological activities, including antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities .